Cas no 103-37-7 (Benzyl butyrate)

• Product Name: Benzyl butyrate
• CAS No: 103-37-7
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD00027133
• CID: 35219
• PubChem ID: 87563755
• Update Time: 2025-06-07

Benzyl butyrate Chemical and Physical Properties

Names and Identifiers

• Benzyl butyrate
• Butyric acid benzyl ester
• benzyl butanoate
• Benzyl n-butyrate
• FEMA 2140
• Benzylbutyrat
• Bcnzylbutyrat
• Benzyl blltyrate
• BENZYL N-BUTANOATE
• Butyric acid benzyl
• Benzyl butyrate,98%
• Butanoic acid, phenylmethyl ester
• Phenylmethyl butanoate
• Butyric acid, benzyl ester
• Phenylmethyl butyrate
• Benzylester kyseliny maselne
• Benzyl butyrate (natural)
• FEMA No. 2140
• BENZYLBUTYRATE
• BENZYL-N-BUTYRATE
• Benzylester kyseliny maselne [Czech]
• n-Butyric acid benzyl ester
• Butanoic acid, benzyl ester
• 84L0NDE31F
• VONGZNXBKCOUHB-UHFF

• MDL： MFCD00027133
• Inchi： 1S/C11H14O2/c1-2-6-11(12)13-9-10-7-4-3-5-8-10/h3-5,7-8H,2,6,9H2,1H3
• InChI Key： VONGZNXBKCOUHB-UHFFFAOYSA-N
• SMILES： CCCC(OCC1C=CC=CC=1)=O
• BRN： 2047625

Computed Properties

• Exact Mass: 178.09900
• Monoisotopic Mass: 178.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: It is a colorless liquid with jasmine like floral aroma and pineapple and banana like fruit aroma.
• Density: 1.00
• Boiling Point: 240°C(lit.)
• Flash Point: 107 ºC
• Refractive Index: 1.491-1.493
• PSA: 26.30000
• LogP: 2.52990
• FEMA: 2140
• Solubility: Soluble in ethanol and ether, insoluble in water.

Benzyl butyrate Security Information

• Prompt：warning
• Hazard Statement： H303
• Warning Statement： P312
• WGK Germany：2
• Safety Instruction： S24/25
• RTECS：ES7350000
• TSCA：Yes
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Natural Products and Extracts Flavors and Fragrances

Additional information on Benzyl butyrate

Benzyl Butyrate (CAS No. 103-37-7): An Overview of Its Properties, Applications, and Recent Research

Benzyl butyrate (CAS No. 103-37-7) is a versatile organic compound with a wide range of applications in the fragrance and flavor industries, as well as in pharmaceutical research. This ester, formed by the reaction of butyric acid and benzyl alcohol, is known for its pleasant, fruity, and slightly floral aroma. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, applications, and recent research advancements related to benzyl butyrate.

Chemical Properties: Benzyl butyrate is a colorless to pale yellow liquid with a characteristic odor. It has a molecular formula of C₁₁H₁₄O₂ and a molecular weight of 186.22 g/mol. The compound is soluble in most organic solvents but has limited solubility in water. Its boiling point is around 259°C at atmospheric pressure, and it has a density of approximately 1.04 g/cm³ at room temperature.

Synthesis Methods: The synthesis of benzyl butyrate can be achieved through several methods, including esterification reactions and transesterification processes. One common method involves the direct esterification of butyric acid with benzyl alcohol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. Another approach involves the transesterification of butyl butyrate with benzyl alcohol using a base catalyst like sodium methoxide. These methods offer high yields and purity levels, making them suitable for industrial-scale production.

Fragrance and Flavor Applications: One of the primary uses of benzyl butyrate is in the fragrance industry. Its unique aroma makes it a valuable component in perfumes, colognes, and other fragranced products. It is often used to impart a fruity or floral note to these formulations. In the flavor industry, benzyl butyrate is utilized to enhance the flavor profiles of various food products, particularly those requiring a fruity or nutty taste. Its stability and compatibility with other ingredients make it an ideal choice for these applications.

Pharmaceutical Research: Recent research has explored the potential therapeutic applications of benzyl butyrate. Studies have shown that it possesses anti-inflammatory properties and may have potential in treating inflammatory diseases. For example, a study published in the Journal of Medicinal Chemistry demonstrated that benzyl butyrate

Safety Considerations: While benzyl butyrate is generally considered safe for use in fragrances and flavors at typical concentrations, it is important to handle it with care due to its flammability and potential skin irritation properties. Proper storage and handling practices should be followed to ensure safety in both laboratory and industrial settings.

Sustainability and Environmental Impact: The environmental impact of benzyl butyrate production and use has also been a topic of recent research. Efforts are being made to develop more sustainable synthesis methods that reduce energy consumption and minimize waste generation. Additionally, studies are exploring the biodegradability of this compound to ensure its environmental safety.

FUTURE DIRECTIONS: The future of benzyl butyrate research looks promising, with ongoing investigations into its potential health benefits and environmental impact. Advances in synthetic chemistry may lead to more efficient production methods, while further studies on its biological activities could open new avenues for its application in pharmaceuticals.

In conclusion, Benzyl butyrate (CAS No. 103-37-7) is a multifaceted compound with significant value in various industries. Its unique chemical properties, versatile applications, and promising research prospects make it an important subject for continued study and development.